Cas no 1888929-43-8 (8-methyl-1,8-diazaspiro[4.5]decane hydrochloride)

8-Methyl-1,8-diazaspiro[4.5]decane hydrochloride is a spirocyclic amine derivative with a rigid bicyclic structure, offering enhanced stereochemical stability for applications in pharmaceutical synthesis and chemical research. Its hydrochloride salt form improves solubility and handling in aqueous and organic systems. The compound's spirocyclic framework provides a constrained geometry, making it valuable as a building block for designing bioactive molecules, particularly in medicinal chemistry for targeting central nervous system (CNS) receptors or enzyme inhibition. Its well-defined structure ensures consistent reactivity, facilitating controlled modifications. The hydrochloride salt also enhances shelf stability, ensuring reliable performance in synthetic workflows.

8-methyl-1,8-diazaspiro[4.5]decane hydrochloride structure

1888929-43-8 structure

Product Name:8-methyl-1,8-diazaspiro[4.5]decane hydrochloride

CAS No:1888929-43-8

MF:C₉H₁₉ClN₂

MW:190.713561296463

CID:5172524

Update Time:2025-11-07

8-methyl-1,8-diazaspiro[4.5]decane hydrochloride Chemical and Physical Properties

Names and Identifiers

- 8-methyl-1,8-diazaspiro[4.5]decane hydrochloride
- Inchi： 1S/C9H18N2.ClH/c1-11-7-4-9(5-8-11)3-2-6-10-9;/h10H,2-8H2,1H3;1H
- InChI Key： SOGVMHIKAPAGLG-UHFFFAOYSA-N
- SMILES： CN1CCC2(NCCC2)CC1.Cl

8-methyl-1,8-diazaspiro[4.5]decane hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Bestfluorodrug	YFL00142-1-0.5g	8-methyl-1,8-diazaspiro[4.5]decane hydrochloride	1888929-43-8	97%	0.5g	￥2400	2023-09-19
Bestfluorodrug	YFL00142-1-1.0g	8-methyl-1,8-diazaspiro[4.5]decane hydrochloride	1888929-43-8	97%	1.0g	￥3900	2023-03-11
Bestfluorodrug	YFL00142-1-5.0g	8-methyl-1,8-diazaspiro[4.5]decane hydrochloride	1888929-43-8	97%	5.0g	￥12000	2023-03-11
Bestfluorodrug	YFL00142-1-1g	8-methyl-1,8-diazaspiro[4.5]decane hydrochloride	1888929-43-8	97%	1g	￥3900	2023-09-19
Bestfluorodrug	YFL00142-1-5g	8-methyl-1,8-diazaspiro[4.5]decane hydrochloride	1888929-43-8	97%	5g	￥12000	2023-09-19

8-methyl-1,8-diazaspiro[4.5]decane hydrochloride Related Literature

1. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
2. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
3. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
4. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
5. Exciton manipulation in rippled transition metal dichalcogenides†

Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130

Additional information on 8-methyl-1,8-diazaspiro[4.5]decane hydrochloride

Market Research and Analysis Report on 8-Methyl-1,8-Diazaspiro[4.5]Decane Hydrochloride (1888929-43-8)

The compound 8-methyl-1,8-diazaspiro[4.5]decane hydrochloride, identified by the CAS number 1888929-43-8, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug development. This report provides an in-depth analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the role of 1,8-diazaspiro compounds as promising candidates in the development of novel therapeutic agents. The spirocyclic structure of 8-methyl-1,8-diazaspiro[4.5]decane hydrochloride offers a unique platform for exploring its pharmacological properties, including its potential as a ligand for various biological targets. This has led to increased interest from both academic researchers and industry players in understanding its synthesis, characterization, and bioavailability.

Market demand for such specialized chemical entities is driven by their application in preclinical studies and early-stage drug discovery programs. The global demand for spirocyclic compounds has been growing steadily, fueled by advancements in medicinal chemistry and the need for structurally diverse molecules to address unmet medical needs.

To meet this demand, several key players in the chemical manufacturing sector have emerged as suppliers of high-purity 1,8-diazaspiro compounds. These suppliers cater to both research institutions and pharmaceutical companies, providing custom synthesis services and bulk supplies to support large-scale research initiatives.

From a research perspective, recent publications have focused on optimizing synthetic routes for 1,8-diazaspiro compounds to enhance their scalability and cost-effectiveness. Additionally, there is a growing emphasis on understanding the stereochemical properties of these compounds to improve their therapeutic potential.

In conclusion, 1,8-diazaspiro[4.5]decane hydrochloride represents a valuable addition to the portfolio of chemical entities being explored for drug development. As research continues to uncover its full potential, it is anticipated that this compound will play an increasingly important role in advancing innovative therapeutic solutions across various disease areas.